Cas no 2490407-07-1 (N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide)

• Product Name: N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide
• CAS No: 2490407-07-1
• MF: C₁₃H₁₉N₅O₃S₃
• MW: 389.516658067703
• CID: 5993868
• PubChem ID: 155821014
• Update Time: 2025-05-18

N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide
• 2490407-07-1
• N-[4-Methyl-5-[[5-(3-methylbutyl)-1,3,4-thiadiazol-2-yl]sulfamoyl]-1,3-thiazol-2-yl]acetamide
• N-(4-methyl-5-{[5-(3-methylbutyl)-1,3,4-thiadiazol-2-yl]sulfamoyl}-1,3-thiazol-2-yl)acetamide
• EN300-27101737

• Inchi： 1S/C13H19N5O3S3/c1-7(2)5-6-10-16-17-13(22-10)18-24(20,21)11-8(3)14-12(23-11)15-9(4)19/h7H,5-6H2,1-4H3,(H,17,18)(H,14,15,19)
• InChI Key： PTCFVIXYAQMSPL-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C(NC(C)=O)S1)(NC1=NN=C(CCC(C)C)S1)(=O)=O

Computed Properties

• Exact Mass: 389.06500301g/mol
• Monoisotopic Mass: 389.06500301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 179Ų

Additional information on N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide

Comprehensive Analysis of N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide (CAS No. 2490407-07-1)

The compound N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide (CAS No. 2490407-07-1) is a sulfonamide-derived thiazole and thiadiazole hybrid with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3,4-thiadiazole core linked to a thiazole ring via a sulfamoyl bridge, has garnered attention for its potential bioactivity. Researchers are increasingly exploring its applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the most searched questions in the field of heterocyclic chemistry is: "What are the synthetic routes for thiadiazole-thiazole hybrids?" The synthesis of N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide typically involves multi-step reactions, including the condensation of 3-methylbutyl-substituted thiadiazole with sulfamoyl chloride, followed by coupling with a thiazole-acetamide derivative. This process highlights the growing demand for green chemistry approaches, as researchers seek to minimize waste and improve atom economy.

In the context of drug development, this compound's sulfonamide moiety is particularly noteworthy. Sulfonamides are known for their diverse pharmacological properties, including antibacterial, antifungal, and enzyme inhibitory effects. Recent studies suggest that N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide may exhibit selective binding to certain protein targets, making it a candidate for targeted therapy applications. This aligns with the rising interest in personalized medicine, where compounds with specific molecular interactions are highly valued.

Another trending topic in chemical research is the exploration of multi-target ligands. The dual thiazole-thiadiazole architecture of this compound allows for potential interactions with multiple biological pathways, a feature increasingly sought after in complex disease treatment strategies. Computational studies, including molecular docking and QSAR modeling, are being employed to predict its bioactivity profile, addressing another frequently searched question: "How to predict the activity of novel heterocyclic compounds?"

From an agrochemical perspective, the 3-methylbutyl side chain in N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide suggests potential lipophilic properties that could enhance foliar penetration in plant protection applications. This is particularly relevant given the increasing global focus on food security and sustainable pest management. The compound's structural features may contribute to novel modes of action against resistant pest strains, addressing the urgent need for next-generation crop protection agents.

Quality control and analytical characterization of this compound are critical aspects frequently searched by professionals. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to verify the purity and structural integrity of 2490407-07-1. These methods ensure compliance with stringent pharmaceutical standards and support the compound's potential transition from research to development stages.

The stability profile of N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide under various environmental conditions is another area of active investigation. Researchers are examining its photostability, thermal degradation patterns, and pH-dependent behavior to determine optimal storage and formulation strategies. Such studies address practical concerns in both pharmaceutical manufacturing and agrochemical application processes.

In conclusion, N-(4-methyl-5-{5-(3-methylbutyl)-1,3,4-thiadiazol-2-ylsulfamoyl}-1,3-thiazol-2-yl)acetamide (CAS No. 2490407-07-1) represents an intriguing case study in modern medicinal chemistry and agrochemical innovation. Its complex structure offers multiple avenues for structure-activity relationship studies, while its potential applications align with several current scientific priorities, including targeted drug design and environmentally friendly pest control. As research progresses, this compound may emerge as a valuable tool in addressing some of the most pressing challenges in healthcare and agriculture.